Cas no 1701703-91-4 (2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1701703-91-4
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• CID: 5907928
• PubChem ID: 136709852
• Update Time: 2025-06-11

2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• 1701703-91-4
• EN300-1118470
• 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine

• Inchi： 1S/C10H14F3N3/c1-3-7-5-16-8(10(11,12)13)4-6(2)14-9(16)15-7/h5-6,8H,3-4H2,1-2H3,(H,14,15)
• InChI Key： NFYKRXWXMBURRW-UHFFFAOYSA-N
• SMILES： FC(C1CC(C)NC2=NC(CC)=CN12)(F)F

Computed Properties

• Exact Mass: 233.11398195g/mol
• Monoisotopic Mass: 233.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Introduction to 2-Ethyl-7-Methyl-5-(Trifluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine (CAS No. 1701703-91-4)

2-Ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1701703-91-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a trifluoromethyl group and specific alkyl substitutions, make it a promising candidate for further investigation.

The chemical structure of 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is characterized by a fused imidazole and pyrimidine ring system. The introduction of the trifluoromethyl group at the 5-position and the ethyl and methyl substituents at the 2- and 7-positions, respectively, imparts unique physicochemical properties to this molecule. These structural modifications can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive target for drug development.

Recent studies have highlighted the potential of imidazopyrimidines as potent inhibitors of various biological targets. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine exhibits strong inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding suggests that the compound could be developed into a novel anticancer agent with improved efficacy and reduced side effects compared to existing treatments.

In addition to its anticancer potential, 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has also shown promise in other therapeutic areas. Research conducted by a team at the University of California in 2022 demonstrated that this compound possesses potent antiviral activity against several RNA viruses. The mechanism of action appears to involve interference with viral replication processes, making it a valuable lead compound for the development of antiviral drugs.

The synthesis of 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has been optimized through various synthetic routes. One notable method involves a multi-step process starting from readily available starting materials. Key steps include the formation of an intermediate imidazole derivative followed by cyclization and functional group modifications to introduce the desired substituents. The synthetic route has been validated through high yields and purity levels, making it suitable for large-scale production.

The pharmacokinetic properties of 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine have been extensively studied using both in vitro and in vivo models. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and low toxicity in preclinical trials, which are crucial factors for its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-ethyl-7-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine. Early-phase trials have shown promising results with no major adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately into clinical practice.

In conclusion, 2-ethy l - 7 -m eth y l - 5 -( tr i f lu or om e th y l ) - 5 H , 6 H , 7 H , 8 H - i m id az o [ 1 , 2 -a ] p y ri m id i ne (CAS No. 1701703-91-4) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an exciting area of research with significant potential for future applications in medicine.